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Compound of Interest

Compound Name: Graphislactone A

Cat. No.: B022643 Get Quote

This technical guide provides an in-depth overview of the physicochemical properties, isolation,

spectroscopic characterization, and biological activities of Graphislactone A (GPA). The

information is intended for researchers, scientists, and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Physicochemical Characterization
Graphislactone A is a phenolic benzopyranone, a class of compounds also known as

dibenzo-α-pyrones or coumarins.[1] Its core structure is a 6H-dibenzo[b,d]pyran-6-one. First

isolated in 1997 from the mycobiont of the lichen Graphis scripta, it has since been identified in

other Graphis species and endophytic fungi.[2][3]

Quantitative physicochemical data for Graphislactone A is summarized in the table below.

While properties such as melting point and specific optical rotation are crucial for full

characterization, this data was not available in the reviewed literature.

Table 1: Physicochemical Properties of Graphislactone A
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Property Value Source

IUPAC Name
4,7-dihydroxy-3,9-dimethoxy-1-

methylbenzo[c]chromen-6-one
PubChem[1]

Molecular Formula C₁₆H₁₄O₆ PubChem[1]

Molecular Weight 302.28 g/mol PubChem[1]

Exact Mass 302.07903816 Da PubChem[1]

Synonyms GPA, 52179-44-9 PubChem[1]

Spectroscopic Data
The structure of Graphislactone A was originally elucidated and has been consistently

confirmed using a combination of mass spectrometry and nuclear magnetic resonance (NMR)

spectroscopy.[3] While the literature confirms the use of these methods, the specific spectral

data (i.e., chemical shifts and coupling constants) were not detailed in the available

publications.

Table 2: Spectroscopic Characterization of Graphislactone A

Technique Details

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS)

was used to determine the mass of the

molecule.

¹H-NMR Spectroscopy
Used to determine the proton environment in the

molecule.

¹³C-NMR Spectroscopy
Used to determine the carbon skeleton of the

molecule.

Isolation and Purification
Graphislactone A is a secondary metabolite produced by the endophytic fungus

Cephalosporium sp. IFB-E001, found in the roots of Trachelospermum jasminoides. The
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general workflow for its isolation and purification from fungal culture is outlined below.

Extraction Purification

Dried Fungal Mycelia Crude Extract (Dark Brown Residue)

 CHCl₃:MeOH (1:1)
 Room Temp. Crude Extract Filtered Solution

 Dissolve in MeOH (45°C)
 Precipitate waxes (-20°C) Concentrated Residue

 Add Acetone (15% v/v)
 Precipitate salts/saccharides Bioactive Fraction (T2)

 Silica Gel Column 1
 (CHCl₃:MeOH gradient) Bioactive Fraction (T23)

 Silica Gel Column 2
 (CHCl₃:MeOH gradient) Pure Graphislactone A

(Yellowish Powder)

 Sephadex LH-20 Column
 (CHCl₃:MeOH, 1:1)

Graphislactone A (GPA) Action

Cellular Effects

Pathophysiological Outcome

Graphislactone A

Lipogenesis Gene Expression
(e.g., Pparγ)

Inhibits

Inflammatory Gene Expression
(e.g., Tnf-α)

Reduces

Reactive Oxygen Species (ROS)

Scavenges

Hepatic Steatosis
(Lipid Accumulation)

Drives Contributes to Promotes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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